Cas no 37972-24-0 (2-Ethynylpyrimidine)
2-Ethynylpyrimidine structure
Product Name:2-Ethynylpyrimidine
CAS No:37972-24-0
MF:C6H4N2
MW:104.109360694885
MDL:MFCD10698134
CID:297836
PubChem ID:12441297
Update Time:2025-04-19
2-Ethynylpyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2-Ethynylpyrimidine
- Pyrimidine, 2-ethynyl-
- PYRIMIDINE, 2-ETHYNYL- (9CI)
- 2-Ethynylpyrimidine, AldrichCPR
- BMNUHRHTDNKJII-UHFFFAOYSA-N
- FCH882164
- RP18832
- AB61370
- AX8160291
- AB0024578
- W5876
- ST24027987
- J-509348
- 2-Ethynylpyrimidine, 97%
- SCHEMBL1324980
- EN300-133909
- A873966
- 37972-24-0
- SY110651
- MFCD10698134
- CS-W019045
- CHEMBL4561532
- DTXSID50498377
- DS-12315
- AMY22984
- AKOS006302959
-
- MDL： MFCD10698134
- Inchi： 1S/C6H4N2/c1-2-6-7-4-3-5-8-6/h1,3-5H
- InChI Key： BMNUHRHTDNKJII-UHFFFAOYSA-N
- SMILES： N1C(C#C)=NC=CC=1
Computed Properties
- Exact Mass: 117.05800
- Monoisotopic Mass: 104.037448136g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 25.8
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.1±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 228.2±23.0 °C at 760 mmHg
- Flash Point: 103.6±15.6 °C
- Refractive Index: 1.544
- PSA: 12.89000
- LogP: 1.37130
- Vapor Pressure: 0.1±0.4 mmHg at 25°C
2-Ethynylpyrimidine Security Information
- Signal Word：Warning
- Hazard Statement： H319
- Warning Statement： P305+P351+P338
- Hazard Category Code： 36
- Safety Instruction： 26
-
Hazardous Material Identification：
- Storage Condition：Sealed in dry,2-8°C
2-Ethynylpyrimidine Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Ethynylpyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E932343-50mg |
2-Ethynylpyrimidine |
37972-24-0 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E932343-100mg |
2-Ethynylpyrimidine |
37972-24-0 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E932343-500mg |
2-Ethynylpyrimidine |
37972-24-0 | 500mg |
$ 160.00 | 2022-06-05 | ||
| Chemenu | CM165270-1g |
2-Ethynylpyrimidine |
37972-24-0 | 97% | 1g |
$109 | 2021-08-05 | |
| Chemenu | CM165270-5g |
2-Ethynylpyrimidine |
37972-24-0 | 97% | 5g |
$400 | 2021-08-05 | |
| Fluorochem | 077901-1g |
2-Ethynylpyrimidine |
37972-24-0 | 95% | 1g |
￡85.00 | 2022-03-01 | |
| Fluorochem | 077901-5g |
2-Ethynylpyrimidine |
37972-24-0 | 95% | 5g |
￡363.00 | 2022-03-01 | |
| Fluorochem | 077901-10g |
2-Ethynylpyrimidine |
37972-24-0 | 95% | 10g |
￡646.00 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AJ934-5g |
2-Ethynylpyrimidine |
37972-24-0 | 97% | 5g |
4115.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AJ934-200mg |
2-Ethynylpyrimidine |
37972-24-0 | 97% | 200mg |
253.0CNY | 2021-07-13 |
2-Ethynylpyrimidine Related Literature
-
Obaid-ur-Rahman Abid,Muhammad Nawaz,Muhammad Farooq Ibad,Rasheed Ahmad Khera,Viktor Iaroshenko,Peter Langer Org. Biomol. Chem. 2011 9 2185
-
Pau Font,Hugo Valdés,Gregorio Guisado-Barrios,Xavi Ribas Chem. Sci. 2022 13 9351
-
Damien Brunel,Frédéric Dumur New J. Chem. 2020 44 3546
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